1-(4-Methoxyphenyl)cyclobutanamine
Overview
Description
“1-(4-Methoxyphenyl)cyclobutanamine” is a chemical compound with the CAS Number: 1017387-07-3 . It has a molecular weight of 177.25 and is typically in liquid form .
Molecular Structure Analysis
The InChI code for “1-(4-Methoxyphenyl)cyclobutanamine” is1S/C11H15NO/c1-13-10-5-3-9(4-6-10)11(12)7-2-8-11/h3-6H,2,7-8,12H2,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“1-(4-Methoxyphenyl)cyclobutanamine” has a molecular weight of 177.25 . It is typically in liquid form and is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Medicine: Potential Therapeutic Agent Synthesis
1-(4-Methoxyphenyl)cyclobutanamine has potential applications in the synthesis of therapeutic agents. Its structure could be utilized to develop novel compounds with pharmacological activities. For instance, derivatives of cyclobutanamine may act as precursors in the synthesis of drugs targeting neurological disorders due to their potential impact on neurotransmitter pathways .
Pharmacology: Drug Development and Optimization
In pharmacology, this compound could be involved in the optimization of drug properties such as solubility and permeability. Its incorporation into larger drug molecules might enhance their ability to cross biological barriers, thus improving drug delivery systems .
Organic Synthesis: Intermediate for Complex Molecules
1-(4-Methoxyphenyl)cyclobutanamine serves as an intermediate in organic synthesis. It can be used to construct more complex molecules, particularly in the development of new synthetic routes that require cyclobutanamine as a building block .
Materials Science: Creation of Novel Materials
The compound’s unique structure could be explored in materials science for creating new materials with specific properties, such as elasticity or rigidity. Its incorporation into polymers could lead to the development of materials with novel features for industrial applications .
Analytical Chemistry: Standard for Calibration
Due to its defined structure and properties, 1-(4-Methoxyphenyl)cyclobutanamine could be used as a standard in analytical chemistry for calibration purposes. It might help in the quantification and identification of similar compounds in various samples .
Biochemistry: Study of Biochemical Pathways
In biochemistry, this compound might be used to study enzyme-substrate interactions, particularly in enzymes that catalyze reactions involving similar structures. It could provide insights into the biochemical pathways and mechanisms of action within living organisms .
Environmental Science: Impact Assessment
Research into the environmental impact of 1-(4-Methoxyphenyl)cyclobutanamine could be crucial. Understanding its degradation products and persistence in the environment would be important for assessing its potential ecological effects .
Industrial Processes: Chemical Manufacturing
Finally, in industrial processes, this compound could be used in the synthesis of dyes, fragrances, or other chemicals where the methoxyphenyl group is desired for its chemical properties. Its role in large-scale chemical manufacturing could be significant, contributing to various sectors .
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-(4-methoxyphenyl)cyclobutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-13-10-5-3-9(4-6-10)11(12)7-2-8-11/h3-6H,2,7-8,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHPLFXKYTQGLLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2(CCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methoxyphenyl)cyclobutanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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